![molecular formula C10H6BrN3O2 B5173588 2-(4-bromophenyl)-5-nitropyrimidine](/img/structure/B5173588.png)
2-(4-bromophenyl)-5-nitropyrimidine
Overview
Description
2-(4-bromophenyl)-5-nitropyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a member of the pyrimidine family, which is known for its diverse pharmacological properties.
Scientific Research Applications
Synthesis and DNA Repair Inhibition
2-(4-bromophenyl)-5-nitropyrimidine is significant in the synthesis of intermediates for specific biomedical applications. For instance, it's related to the synthesis of 2-amino-4,6-dichloro-5-nitropyrimidine, which is crucial for creating nitropyrimidines that act as inactivators of the DNA repairing protein MGMT (Lopez et al., 2009).
Antitumor Potential
A series of 2,4,6-trisubstituted-5-nitropyrimidines, which are chemically related to 2-(4-bromophenyl)-5-nitropyrimidine, have been explored for their potential as antitumor agents. Compounds in this series, such as 6-(dibromomethyl)-2-methoxy-4-morpholino-5-nitropyrimidine, showed notable antiproliferative activity, suggesting a possible avenue for cancer treatment research (Thompson et al., 1997).
Antihypertensive and Antioxidant Properties
Research on derivatives of 2-(4-bromophenyl)-5-nitropyrimidine, such as methyl 2-(thiazol-2-ylcarbamoyl)acetate derivatives, reveals potential applications in developing antihypertensive and antioxidant agents. These compounds have shown promise in pharmacological screening, with good activity and low toxicity (Abdel-Wahab et al., 2008).
properties
IUPAC Name |
2-(4-bromophenyl)-5-nitropyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrN3O2/c11-8-3-1-7(2-4-8)10-12-5-9(6-13-10)14(15)16/h1-6H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKNAZXDDXGCLQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=C(C=N2)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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